1-(2-chlorophenyl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide
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Description
1-(2-chlorophenyl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H16ClNO3S3 and its molecular weight is 413.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
One-Step Synthesis of Substituted 1-Methylsulfonylindoles
This compound is useful in synthesizing 1-methylsulfonyl-indoles, which have various functional groups at the 2-position. These indoles are synthesized from N-(2-halophenyl)methanesulfonamides like the one , showcasing its role in versatile chemical reactions (Sakamoto et al., 1988).
Preparation of Diethyltin-based Self-assemblies
Diethyltin(methoxy)methanesulfonate reacts with acids to form self-assembled structures, illustrating the use of similar sulfonate compounds in constructing complex molecular architectures (Shankar et al., 2011).
Structural and Chemical Analysis
Structural Analysis of Methanesulfonates
The compound is structurally analogous to other methanesulfonates, whose hydrogen bonding and molecular interactions are studied extensively. Such studies aid in understanding the biological activity and potential applications of these compounds (Butcher et al., 2006).
Homogeneous Hydrolysis Constants
Understanding the hydrolysis rate constants of chlorinated methanes and similar compounds, including those with a methanesulfonamide group, is crucial for predicting their environmental behavior and potential applications (Jeffers et al., 1989).
Applications in Organic Synthesis
Synthesis of Methylthio- and Methylsulfonyl-polychlorobiphenyls
Methanesulfonamide derivatives are used in the synthesis of methyl sulfides and sulfones, indicating their usefulness in organic synthesis and the modification of complex organic molecules (Bergman & Wachtmeister, 1978).
Asymmetric Hydrogenation Catalysis
Similar compounds, like the MsDPEN-Cp*Ir(III) complex that catalyzes the asymmetric hydrogenation of alpha-hydroxy ketones, demonstrate the potential use of the compound in catalytic processes (Ohkuma et al., 2007).
Environmental and Sensory Applications
- Luminescence Sensing and Pesticide Removal: Thiophene-based metal-organic frameworks (MOFs) constructed using similar compounds can act as efficient luminescent sensory materials for environmental contaminants, suggesting potential environmental applications (Zhao et al., 2017).
Properties
IUPAC Name |
1-(2-chlorophenyl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)methanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO3S3/c18-15-5-2-1-4-13(15)11-25(21,22)19-12-17(20,14-7-9-23-10-14)16-6-3-8-24-16/h1-10,19-20H,11-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVVDUQDDUUYNRP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CS(=O)(=O)NCC(C2=CSC=C2)(C3=CC=CS3)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO3S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.